4-Methyl-2-[(pyridine-4-carbonyl)amino]thiazole-5-carboxylic acid

• Molecular Formula: C11H9N3O3S
• Molecular Weight: 263.27 g/mol
• IUPAC Name: 4-methyl-2-(pyridine-4-carbonylamino)-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C11H9N3O3S/c1-6-8(10(16)17)18-11(13-6)14-9(15)7-2-4-12-5-3-7/h2-5H,1H3,(H,16,17)(H,13,14,15)
• InChI Key: BIDUAJGNOIXKBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=CC=NC=C2)C(=O)O

Description

4-Methyl-2-[(pyridine-4-carbonyl)amino]thiazole-5-carboxylic acid is a useful research compound. Its molecular formula is C11H9N3O3S and its molecular weight is 263.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl 2-(isonicotinamido)-4-methylthiazole-5-carboxylate (1.46 g, 5.0 mmol) and sodium hydroxide (0.40 g, 10.00 mmol) in methanol (100 mL) and water (25 mL) was stirred at ambient temperature overnight and then heated to reflux for 2 h. The mixture was concentrated and then neutralized with 5% hydrochloric acid solution to pH 5˜6. The precipitate obtained was collected by filtration and dried to give the title compound in 89% yield (1.17 g); 1H NMR (DMSO-d5, 300 MHz) δ 8.74 (d, J=6.0 Hz, 2H), 7.93 (d, J=6.0 Hz, 2H), 2.46 (s, 3H); MS (ES+) m/z 264.1 (M+1).